Cas no 145132-97-4 (3-Bromo-2-hydroxy-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzoic acid
• CAS No: 145132-97-4
• MF: C₈H₄BrF₃O₃
• MW: 285.014772415161
• CID: 2777887
• Update Time: 2023-08-07

3-Bromo-2-hydroxy-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-hydroxy-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H4BrF3O3/c9-5-2-3(8(10,11)12)1-4(6(5)13)7(14)15/h1-2,13H,(H,14,15)
• InChI Key： FMDNFPQUHIBZEW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C(F)(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5